Cas no 114715-39-8 ((3R)-1-benzylpyrrolidin-3-amine)

• Product Name: (3R)-1-benzylpyrrolidin-3-amine
• CAS No: 114715-39-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD00082638
• CID: 63090
• PubChem ID: 1519354
• Update Time: 2025-06-11

(3R)-1-benzylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Benzyl-3-aminopyrrolidine
• (R)-(-)-1-Benzyl-3-aminopyrrolidine
• (3R)-(-)-1-Benzyl-3-aminopyrrolidine
• (3R)-(-)-3-Amino-1-benzylpyrrolidine
• (R)-(-)-3-Amino-1-benzylpyrrolidine
• (3R)-1-benzylpyrrolidin-3-amine
• (R)-3-amino-1-benzylpyrrolidine
• (R)-3-Amino-1-N-benzyl-pyrrolidine
• (R)-3-Amino-1-N-benzylpyrrolidinehydrochloride
• (R)-(?)-1-Benzyl-3-aminopyrrolidine
• 3-Pyrrolidinamine,1-(phenylmethyl)-, (R)-
• ((R)-1-Benzylpyrrolidin-3-yl)amine
• (-)-1-Benzyl-3-aminopyrrolidine
• (3R)-1-(Phenylmethyl)-3-pyrrolidinamine
• (3R)-1-Benzyl-3-pyrrolidinamine
• (3R)-Amino-1-benzylpyrrolidine
• (R)-1-Benzyl-3-pyrrolidinamine
• (R)-1-Benzylpyrrolidin-3-ylamine
• (R)-N-Benzyl-3-aminopyrrolidine
• 1-(Phenylmethyl)-(3R)-3-pyrrolidinamine
• R-BAP
• (R)-3-HYDROXYLPIPERIDINE HCL
• (S)1-benzylpyrrolidin-3-amine
• (R)-1-BENZYLPYRROLIDIN-3-AMINE
• (R)-N-Benzy-3-aminopyrrolidine
• (R)-1-Benzy-3-aminopyrrolidine
• (R)-N-Benzyl-3-aminopyrrilidine
• (R)-1-Benzyl-3-pyrrolidinamine; (R)-1-Benzylpyrrolidin-3-amine; (R)-1-Benzylpyrrolidin-3-ylamine
• CS-0013276
• AC-2783
• N-benzyl-3-(R)-aminopyrrolidine
• DTXSID80364011
• A1173
• AKOS005146083
• AM20020237
• C11H16N2
• Q-102153
• (R)-(-)-1-Benzyl-3-aminopyrrolidine, 95%
• 114715-39-8
• (3R)-1-benzylpyrrolidin-3-ylamine
• [R]-1-(Phenylmethyl)-3-pyrrolidinamine
• BP-10780
• (R)-3-Amino-1-N-benzylpyrrolidine
• 3-Pyrrolidinamine, 1-(phenylmethyl)-, (3R)-
• EN300-2007722
• MFCD00082638
• A803218
• SCHEMBL239922
• (3R)-(-)-1-benzyl-pyrrolidin-3-ylamine
• (3R)-1-benzylpyrrolidin-3-yl amine
• (3R)-(-)-1-BENZYL-3-AMINO-PYRROLIDINE
• (R)-1-Benzyl -pyrrolidin-3-ylamine
• (R)-1-BENZYL-PYRROLIDIN-3-YLAMINE
• (R)-1-(phenylmethyl)-3-pyrrolidinamine

• MDL： MFCD00082638
• Inchi： 1S/C11H16N2/c12-11-6-7-13(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9,12H2/t11-/m1/s1
• InChI Key： HBVNLKQGRZPGRP-LLVKDONJSA-N
• SMILES： N1(CC2C=CC=CC=2)CC[C@H](C1)N
• BRN： 6477592

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.064 g/mL at 25 °C(lit.)
• Boiling Point: 278-279 °C(lit.)
• Flash Point: >110 ºC
• Refractive Index: n20/D 1.5450(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.26000
• LogP: 1.85780
• Solubility: dissolve in water
• Specific Rotation: -1.99 º (neat)
• Sensitiveness: Air Sensitive
• Optical Activity: [α]20/D -1.99°, neat

(3R)-1-benzylpyrrolidin-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305 + P351 + P338
• Hazardous Material transportation number：UN2735
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：2-8 °C
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3R)-1-benzylpyrrolidin-3-amine

Recent Advances in the Study of (3R)-1-benzylpyrrolidin-3-amine (CAS: 114715-39-8) in Chemical Biology and Pharmaceutical Research

The compound (3R)-1-benzylpyrrolidin-3-amine (CAS: 114715-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amine, characterized by its benzyl-substituted pyrrolidine core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors.

One of the most notable advancements in the study of (3R)-1-benzylpyrrolidin-3-amine is its application in the synthesis of novel dopamine receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for D2 and D3 dopamine receptors, suggesting potential use in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. The researchers employed molecular docking and in vitro binding assays to validate the interactions, highlighting the compound's stereospecificity as a critical factor in receptor binding.

In addition to its role in CNS drug development, (3R)-1-benzylpyrrolidin-3-amine has been investigated as a scaffold for the design of enzyme inhibitors. A recent preprint on bioRxiv detailed its incorporation into covalent inhibitors targeting monoamine oxidases (MAOs), enzymes implicated in neurodegenerative diseases. The study reported that the (3R)-configuration of the amine moiety significantly enhanced inhibitor potency and selectivity, reducing off-target effects compared to its (3S)-counterpart. These findings underscore the importance of stereochemistry in optimizing drug candidates derived from this scaffold.

Further research has explored the pharmacokinetic properties of (3R)-1-benzylpyrrolidin-3-amine and its derivatives. A 2024 publication in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the compound's metabolic stability and cytochrome P450 interactions. The results indicated favorable oral bioavailability and minimal hepatic clearance, positioning it as a promising lead for further optimization. However, the study also noted potential drug-drug interactions mediated by CYP2D6, warranting careful consideration in clinical development.

The synthetic accessibility of (3R)-1-benzylpyrrolidin-3-amine has also been a focus of recent investigations. A team at the University of Cambridge recently developed an asymmetric catalytic hydrogenation protocol for its efficient production, achieving >99% enantiomeric excess (ee) with a novel iridium-based catalyst system. This methodological breakthrough, published in ACS Catalysis, addresses previous challenges in large-scale synthesis and could facilitate broader adoption of the compound in medicinal chemistry campaigns.

Looking forward, the versatility of (3R)-1-benzylpyrrolidin-3-amine continues to inspire innovative applications. Current preclinical studies are evaluating its incorporation into PROTACs (proteolysis-targeting chimeras) for targeted protein degradation, as well as its potential as a building block for RNA-targeting small molecules. The compound's unique structural features - including its basic amine and aromatic substitution pattern - make it particularly valuable for these emerging therapeutic modalities.

In conclusion, recent research on (3R)-1-benzylpyrrolidin-3-amine (CAS: 114715-39-8) demonstrates its growing importance in pharmaceutical development. From CNS therapeutics to enzyme inhibitors and beyond, this chiral amine scaffold offers multiple avenues for drug discovery. Future studies will likely focus on expanding its therapeutic applications while addressing remaining challenges in selectivity and safety profiling. The compound's trajectory exemplifies how fundamental chemical biology research can translate into diverse medicinal chemistry opportunities.